Cas no 750586-03-9 (5-bromo-1H-indazole-4-carboxylic acid)
750586-03-9 structure
Product Name:5-bromo-1H-indazole-4-carboxylic acid
CAS No:750586-03-9
MF:C8H5BrN2O2
MW:241.041500806808
CID:4170941
PubChem ID:69938706
Update Time:2025-04-24
5-bromo-1H-indazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-4-carboxylic acid, 5-bromo-
- 5-bromo-1H-Indazole-4-carboxylic acid
- Z1269194500
- 878-847-8
- SB13872
- 750586-03-9
- 5-bromo-1H-indazole-4-carboxylicacid
- DA-03090
- SCHEMBL6923181
- EN300-176433
- 5-bromo-1H-indazole-4-carboxylic acid
-
- Inchi: 1S/C8H5BrN2O2/c9-5-1-2-6-4(3-10-11-6)7(5)8(12)13/h1-3H,(H,10,11)(H,12,13)
- InChI Key: FLDMHXBQEUSTQR-UHFFFAOYSA-N
- SMILES: N1C2=C(C(C(O)=O)=C(Br)C=C2)C=N1
Computed Properties
- Exact Mass: 239.95344Da
- Monoisotopic Mass: 239.95344Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66Ų
5-bromo-1H-indazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ0815-1G |
5-bromo-1H-indazole-4-carboxylic acid |
750586-03-9 | 95% | 1g |
¥ 3,201.00 | 2023-04-07 | |
| Enamine | EN300-176433-0.05g |
5-bromo-1H-indazole-4-carboxylic acid |
750586-03-9 | 95% | 0.05g |
$212.0 | 2023-09-20 | |
| Enamine | EN300-176433-0.1g |
5-bromo-1H-indazole-4-carboxylic acid |
750586-03-9 | 95% | 0.1g |
$317.0 | 2023-09-20 | |
| Enamine | EN300-176433-0.25g |
5-bromo-1H-indazole-4-carboxylic acid |
750586-03-9 | 95% | 0.25g |
$452.0 | 2023-09-20 | |
| Enamine | EN300-176433-0.5g |
5-bromo-1H-indazole-4-carboxylic acid |
750586-03-9 | 95% | 0.5g |
$713.0 | 2023-09-20 | |
| Enamine | EN300-176433-1.0g |
5-bromo-1H-indazole-4-carboxylic acid |
750586-03-9 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-176433-2.5g |
5-bromo-1H-indazole-4-carboxylic acid |
750586-03-9 | 95% | 2.5g |
$1791.0 | 2023-09-20 | |
| Enamine | EN300-176433-5.0g |
5-bromo-1H-indazole-4-carboxylic acid |
750586-03-9 | 95% | 5.0g |
$2650.0 | 2023-02-16 | |
| Enamine | EN300-176433-10.0g |
5-bromo-1H-indazole-4-carboxylic acid |
750586-03-9 | 95% | 10.0g |
$3929.0 | 2023-02-16 | |
| 1PlusChem | 1P0209A0-50mg |
5-bromo-1H-indazole-4-carboxylic acid |
750586-03-9 | 95% | 50mg |
$315.00 | 2024-04-21 |
5-bromo-1H-indazole-4-carboxylic acid Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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